Cas no 90950-34-8 (2-methyl-3-Piperidinecarboxylic acid ethyl ester)

• Product Name: 2-methyl-3-Piperidinecarboxylic acid ethyl ester
• CAS No: 90950-34-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1121142
• PubChem ID: 13658602
• Update Time: 2025-05-25

2-methyl-3-Piperidinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-Piperidinecarboxylic acid ethyl ester
• ethyl 2-methylpiperidine-3-carboxylate
• Ethyl 2-methyl-3-piperidinecarboxylate
• FT-0727866
• SB22053
• 90950-34-8
• DTXSID501282428
• SCHEMBL2356808
• ethyl2-methylpiperidine-3-carboxylate
• SB43055
• EN300-718688
• 110287-86-0
• 1820575-63-0
• ethyl trans-2-methylpiperidine-3-carboxylate
• Ethyl cis-2-methylpiperidine-3-carboxylate
• DA-34264
• ethyl (2R,3S)-2-methylpiperidine-3-carboxylate
• 1932447-72-7
• 1932585-22-2

• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10-7(8)2/h7-8,10H,3-6H2,1-2H3
• InChI Key： QRSUHEMVICBCFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCNC1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-methyl-3-Piperidinecarboxylic acid ethyl ester

Comprehensive Overview of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester (CAS No. 90950-34-8)

2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester (CAS No. 90950-34-8) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and fine chemical synthesis. This ester derivative of piperidine has garnered significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for piperidine derivatives in modern chemistry, this compound stands out for its unique structural properties and reactivity.

The molecular structure of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester features a piperidine ring substituted with a methyl group at the 2-position and an ester moiety at the 3-position. This configuration makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. Researchers often employ this compound in the preparation of pharmaceutical intermediates, where its ester group can be readily hydrolyzed or transformed into other functional groups.

In recent years, the compound has been explored for its potential in central nervous system (CNS) drug development, a hot topic in pharmaceutical research. The piperidine scaffold is a common motif in many CNS-active drugs, and modifications at the 2- and 3-positions can significantly alter the pharmacological profile. This has led to a surge in searches for "piperidine-based drug synthesis" and "ester derivatives in medicinal chemistry," reflecting the growing interest in such compounds.

From a synthetic chemistry perspective, 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester is often prepared via esterification reactions of the corresponding carboxylic acid or through ring-functionalization strategies. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Its ethyl ester group provides a balance between reactivity and stability, allowing for controlled transformations in complex molecular architectures.

The compound's physicochemical properties, including its solubility profile and boiling point, make it suitable for diverse reaction conditions. These characteristics are frequently searched by chemists looking for "piperidine ester solubility data" or "volatile nitrogen heterocycles." The 90950-34-8 CAS registry number serves as a crucial identifier for researchers accessing technical databases or ordering the compound from chemical suppliers.

In the context of green chemistry initiatives, there's growing interest in developing sustainable synthetic routes to compounds like 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester. This aligns with current trends in "eco-friendly heterocycle synthesis" and "catalytic esterification methods," which are among the top queries in chemical research databases. The compound's potential for atom-economic transformations makes it relevant to these discussions.

Analytical characterization of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for quality control in research and industrial applications, addressing common search queries like "piperidine derivative characterization" and "ester compound purity analysis." The availability of detailed spectral data for this compound facilitates its identification and use in various applications.

The commercial availability of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester has increased in response to demand from the pharmaceutical intermediate market. Suppliers often highlight its use in "custom synthesis projects" and "structure-activity relationship studies," which are key areas of interest for medicinal chemists. The compound's structural versatility allows for diverse modifications, making it valuable for lead optimization in drug discovery programs.

Recent patent literature reveals innovative applications of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester in developing novel therapeutic agents, particularly in neurological and metabolic disorders. This has sparked searches for "piperidine esters in drug patents" and "modified heterocycles for CNS targets." The compound's ability to serve as a conformational constraint element in molecular design contributes to its importance in these applications.

Safety considerations for handling 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester follow standard laboratory protocols for nitrogen-containing compounds. While not classified as hazardous under normal conditions, proper chemical handling procedures should be observed, as with all laboratory chemicals. This addresses common queries about "safe handling of piperidine derivatives" in research settings.

The future research potential of 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester appears promising, particularly in the development of targeted drug delivery systems and smart materials. Its molecular features make it suitable for creating functionalized polymers and bioconjugates, areas that are currently receiving substantial research attention. These applications align with trending searches for "piperidine-based materials" and "ester-modified biomolecules."

In summary, 2-Methyl-3-Piperidinecarboxylic Acid Ethyl Ester (CAS No. 90950-34-8) represents an important building block in modern organic synthesis with wide-ranging applications in pharmaceutical and materials science. Its unique structural features and reactivity profile continue to make it a compound of significant interest in both academic and industrial research settings, particularly in the context of current trends in medicinal chemistry and sustainable synthesis.